Cas no 6448-48-2 (4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine)
6448-48-2 structure
Product Name:4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine
CAS No:6448-48-2
MF:C5H4ClFN2O2S
MW:210.613862037659
MDL:MFCD29921477
CID:5088582
Update Time:2023-08-24
4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine
- Pyrimidine, 4-chloro-5-fluoro-2-(methylsulfonyl)-
- 4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine
-
- MDL: MFCD29921477
- Inchi: 1S/C5H4ClFN2O2S/c1-12(10,11)5-8-2-3(7)4(6)9-5/h2H,1H3
- InChI Key: AARYHVRMNPGMOJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NC(=N1)S(C)(=O)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 253
- XLogP3: 0.8
- Topological Polar Surface Area: 68.3
Experimental Properties
- Density: 1.573±0.06 g/cm3(Predicted)
- Boiling Point: 377.4±45.0 °C(Predicted)
- pka: -5.89±0.29(Predicted)
4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1126298-100mg |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 100mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126298-250mg |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 250mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126298-500mg |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 500mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126298-1g |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126298-5g |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 5g |
$4475 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126298-50mg |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 50mg |
$190 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126298-50mg |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 50mg |
$190 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1126298-100mg |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 100mg |
$255 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1126298-250mg |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 250mg |
$370 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1126298-500mg |
4-Chloro-5-fluoro-2-methanesulfonyl-pyrimidine |
6448-48-2 | 95% | 500mg |
$610 | 2025-02-20 |
4-Chloro-5-fluoro-2-(methylsulfonyl)pyrimidine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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